Cas no 78800-52-9 (5-phenylpyrrolidine-2-carboxylic acid)

• Product Name: 5-phenylpyrrolidine-2-carboxylic acid
• CAS No: 78800-52-9
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 548048
• PubChem ID: 409781
• Update Time: 2025-04-19

5-phenylpyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Proline,5-phenyl-
• 5-phenylpyrrolidine-2-carboxylic acid
• 5-Phenyl-proline
• (2RS,5SR)-5-phenylproline
• 5-phenylpyrrolidine-2-carboxylicacid
• SMWADGDVGCZIGK-UHFFFAOYSA-N
• CS-0269896
• FT-0656564
• 78800-52-9
• A839497
• EN300-170470
• AKOS000320305
• 5-phenyl-2-pyrrolidinecarboxylic acid
• SCHEMBL135105

• Inchi： 1S/C11H13NO2/c13-11(14)10-7-6-9(12-10)8-4-2-1-3-5-8/h1-5,9-10,12H,6-7H2,(H,13,14)
• InChI Key： SMWADGDVGCZIGK-UHFFFAOYSA-N
• SMILES： OC(C1CCC(C2C=CC=CC=2)N1)=O

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.186±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 215-217 °C (decomposition) (ethanol )
• Solubility: Slightly soluble (6.3 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives